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Compound of Interest

Compound Name: Biliverdin dihydrochloride

Cat. No.: B15598776

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a formal safety endorsement or protocol. Always consult the most current Safety Data Sheet
(SDS) from your supplier and adhere to all applicable institutional and governmental
regulations before handling any chemical substance.

Introduction

Biliverdin dihydrochloride, a water-soluble salt of the green tetrapyrrolic bile pigment
biliverdin, is a crucial intermediate in the catabolism of heme.[1][2] Its role as a potent
antioxidant and its anti-inflammatory properties have made it a compound of interest in various
fields of biomedical research.[1][3] This guide provides a comprehensive overview of the safety
and handling precautions necessary for the use of biliverdin dihydrochloride in a laboratory
setting, with a focus on protecting researchers and ensuring experimental integrity.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of biliverdin
dihydrochloride is fundamental to its safe handling and storage.
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Property

Value

Reference

Chemical Formula

C33H34N40s6 - 2HCI

[4]

Molecular Weight 655.58 g/mol [4]

Appearance Crystalline solid [5]
Soluble in DMSO and
dimethylformamide (approx. 20

Solubility mg/ml). Sparingly soluble in [5]

agueous buffers. For aqueous

solutions, dissolve in DMF first.

Storage Temperature

2-8°C or -20°C

[3]4]

Stability

Photosensitive; undergoes
photodegradation. Prone to
oxidation. Solutions may be
stable for several days at 4°C
and up to 1 month at -20°C
when protected from light and

air.

[6]

Hazard Identification and Classification

There is a notable discrepancy in the classification of biliverdin dihydrochloride across

different suppliers. This underscores the importance of consulting the specific SDS provided

with your product.

Conflicting GHS Classifications:
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Hazard Classification Source 1 Source 2

Category 4 (Harmful if

Acute Oral Toxicity Not Classified
swallowed)
) o -~ Category 1 (Very toxic to
Acute Aquatic Toxicity Not Classified -
aquatic life)
Category 1 (Very toxic to
Chronic Aquatic Toxicity Not Classified aquatic life with long lasting

effects)

Source 1 represents SDS that do not classify the substance as hazardous.[4][7] Source 2
represents an SDS with a GHS classification.[3]

Due to these conflicting classifications, it is prudent to handle biliverdin dihydrochloride with
a degree of caution, assuming it may be harmful if ingested and poses a significant hazard to
the aquatic environment.

NFPA 704 Ratings (scale 0-4):[4][7]
e Health: 0

e Fire: 0

e Reactivity: 0

Experimental Protocols: Safety and Handling

While specific, detailed toxicological studies on biliverdin dihydrochloride are not readily
available in the public domain, the following sections outline standard procedures for its safe
handling based on available SDS and general laboratory best practices.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the first line of defense against potential exposure.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/16426685/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870_2500.pdf
https://www.medchemexpress.com/biliverdin-hydrochloride.html
https://www.benchchem.com/product/b15598776?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16426685/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870_2500.pdf
https://www.benchchem.com/product/b15598776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Equipment Specification

Eye Protection Chemical safety goggles or glasses.

] Impermeable chemical-resistant gloves (e.g.,
Hand Protection o
nitrile).

Body Protection Laboratory coat.

Not typically required for small quantities

handled with adequate ventilation. Use a
Respiratory Protection NIOSH-approved respirator if dusts are

generated or if working in a poorly ventilated

area.

Engineering Controls

o Ventilation: Work in a well-ventilated area. For procedures that may generate dust, use a
chemical fume hood.

Handling and Storage

o General Handling: Avoid contact with skin, eyes, and clothing.[5] Avoid inhalation of dust.[3]
Wash hands thoroughly after handling.[3][5]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] Protect
from light and moisture.[4] Recommended storage temperatures vary, with some sources
suggesting 2-8°C and others -20°C.[3][4] Always refer to the manufacturer's instructions.

» Solutions: Biliverdin is photosensitive and prone to oxidation in solution.[6] Freshly prepared
solutions should be protected from light and air.[6] For storage, aliquots in DMSO can be
stored at -20°C under an inert gas like argon or nitrogen.[6] Avoid repeated freeze-thaw
cycles.[6]

First Aid Measures
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Exposure Route First Aid Procedure

Move to fresh air. If breathing is difficult, give
Inhalation oxygen. Seek medical attention if symptoms

persist.

Immediately wash with soap and plenty of water.
Skin Contact Remove contaminated clothing. Seek medical

attention if irritation develops.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Spill and Disposal Procedures

o Spill Containment: Wear appropriate PPE. For solid spills, carefully sweep up and place in a
suitable container for disposal. Avoid generating dust. For liquid spills, absorb with an inert
material (e.g., vermiculite, sand) and place in a sealed container for disposal.

o Disposal: Dispose of waste in accordance with all local, state, and federal regulations. Given
the potential for high aquatic toxicity, do not allow the substance to enter drains or
waterways.[3]

Visualizations
Biological Pathway: Heme Catabolism

Biliverdin is a key intermediate in the breakdown of heme. Understanding this pathway
provides context for its biological relevance.
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Caption: Simplified diagram of the heme catabolism pathway.

Experimental Workflow: Handling a Solid Spill

This workflow provides a logical sequence of actions to take in the event of a solid biliverdin
dihydrochloride spill.
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Solid Spill Response Workflow
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Caption: Workflow for responding to a solid chemical spill.
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Logical Relationship: Risk Assessment for Handling

This diagram illustrates the key considerations in performing a risk assessment before working
with biliverdin dihydrochloride.

Risk Assessment Logic
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Caption: Logical flow for a chemical handling risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598776#biliverdin-dihydrochloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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